Cas no 13673-29-5 (Pyridine, 4-nitroso-,1-oxide)

• Product Name: Pyridine, 4-nitroso-,1-oxide
• CAS No: 13673-29-5
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 219569
• PubChem ID: 166878
• Update Time: 2025-04-19

Pyridine, 4-nitroso-,1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-nitroso-,1-oxide
• 4-nitroso-1-oxidopyridin-1-ium
• Pyridine,4-nitroso-,1-oxide(6CI,7CI,8CI,9CI)
• 4-Nitrosopyridine 1-oxide
• 4-Nitrosopyridine N-oxide
• Pyridine, 4-nitroso-, 1-oxide
• Pyridine, 4-nitroso-, 1-oxide (6CI,7CI,8CI,9CI)
• 13673-29-5
• DTXSID40159905
• SCHEMBL18062422

• Inchi： 1S/C5H4N2O2/c8-6-5-1-3-7(9)4-2-5/h1-4H
• InChI Key： XCDZOYYDXOVSBF-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1)N=O

Computed Properties

• Exact Mass: 124.027277375g/mol
• Monoisotopic Mass: 124.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.31
• Melting Point: 138-139 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives